Cas no 1797576-14-7 (3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide)

• Product Name: 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide
• CAS No: 1797576-14-7
• MF: C₂₀H₂₂BrN₅O
• MW: 428.32558298111
• CID: 5405607
• Update Time: 2025-05-22

3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]propanamide
• 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide

• Inchi： 1S/C20H22BrN5O/c21-17-4-2-1-3-16(17)5-6-19(27)25-14-15-7-11-26(12-8-15)20-18(13-22)23-9-10-24-20/h1-4,9-10,15H,5-8,11-12,14H2,(H,25,27)
• InChI Key： FJXAYQYBPKHQFP-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)CCC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide

3-(2-Bromophenyl)-N-{[1-(3-Cyanopyrazin-2-yl)piperidin-4-yl]methyl}Propanamide: A Comprehensive Overview

The compound with CAS No. 1797576-14-7, known as 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into its chemical structure, synthesis, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

Chemical Structure and Synthesis

The molecule 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide is characterized by a complex architecture that combines aromatic rings, heterocyclic groups, and amide functionalities. The presence of a bromine atom at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and biological activity. The piperidine ring, substituted with a pyrazine moiety bearing a cyano group, adds further complexity to the structure, potentially enhancing its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules. Researchers have employed multi-component reactions and catalytic methodologies to streamline the synthesis process. For instance, the use of palladium-catalyzed cross-coupling reactions has proven pivotal in assembling the aromatic components of the molecule. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

Pharmacological Properties and Biological Activity

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Studies have demonstrated that 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide exhibits selective binding affinity towards various biological targets, including enzymes and receptors implicated in disease states. For example, preclinical studies have shown promise in inhibiting key enzymes involved in neurodegenerative disorders, suggesting its potential as a therapeutic candidate.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in recent research. Investigators have utilized advanced techniques such as X-ray crystallography and molecular docking to elucidate the interaction mechanisms between the compound and its targets. These insights are invaluable for guiding further optimization efforts aimed at enhancing efficacy and reducing off-target effects.

Applications in Material Science

Beyond pharmacology, 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}propanamide has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have reported that the compound exhibits desirable charge transport characteristics, which could be leveraged in next-generation electronic devices.

In addition, the molecule's structural versatility has inspired its use as a building block for constructing more complex materials. By incorporating this compound into polymer frameworks or hybrid materials, scientists aim to develop advanced materials with tailored properties for specific applications.

Conclusion

In summary, 3-(2-bromophenyl)-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-y